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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the successful reversal of Hypnorm anesthesia in mice.

Frequently Asked Questions (FAQS)
Q1: What is Hypnorm and what are its components?

Hypnorm is a veterinary neuroleptanalgesic combination drug used to induce a state of
sedation and profound analgesia in laboratory animals, including mice.[1][2] It is a solution
containing two active ingredients:

o Fentanyl citrate: A potent, synthetic opioid analgesic with a rapid onset and short duration of
action. It acts primarily as an agonist at mu-opioid receptors.[2]

e Fluanisone: A butyrophenone neuroleptic (a type of typical antipsychotic) that produces
sedation and reduces some of the undesirable side effects of fentanyl.[2][3] Its mechanism of
action involves the antagonism of dopamine D2 and serotonin 5-HT2A receptors.[4]

Q2: Why is reversal of Hypnorm anesthesia necessary?

While Hypnorm provides effective anesthesia, prolonged sedation can lead to complications
such as hypothermia, respiratory depression, and delayed recovery from surgical procedures.
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Reversing the anesthetic effects allows for a quicker return to normal physiological function,
improving animal welfare and facilitating post-procedural monitoring.

Q3: Which component of Hypnorm can be reversed?

The opioid component, fentanyl, can be effectively reversed.[5] The neuroleptic component,
fluanisone, does not have a specific reversal agent and its sedative effects must be allowed to
wear off naturally. Supportive care is crucial during this period.

Q4: What is the primary reversal agent for the fentanyl component of Hypnorm?

Naloxone is the primary antagonist used to reverse the effects of fentanyl.[5] It is a pure opioid

antagonist that competitively binds to opioid receptors, displacing fentanyl and rapidly reversing
its analgesic and respiratory depressive effects.[5] Naltrexone is another opioid antagonist that
can also reverse the effects of fentanyl.[6]

Q5: What happens to the fluanisone component after fentanyl reversal?

After the administration of naloxone, the sedative effects of fluanisone will persist until it is
metabolized and eliminated by the body.[7] The mouse will remain sedated, though no longer
under the influence of the potent opioid. The duration of sedation from fluanisone alone is
approximately 30-60 minutes.[8]

Q6: Can other drugs be used to reverse Hypnorm anesthesia?

Mixed agonist/antagonist opioids such as buprenorphine and butorphanol can reverse the
respiratory depression caused by fentanyl while still providing some level of analgesia.[5][9]
This can be advantageous for managing postoperative pain.

Q7: What if Hypnorm is used in combination with a benzodiazepine like midazolam or
diazepam?

This is a common practice to achieve a surgical plane of anesthesia with good muscle
relaxation.[4] In such cases, the benzodiazepine component can be reversed using its specific
antagonist, flumazenil.
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Issue

Possible Cause(s)

Recommended Action(s)

Prolonged recovery time after

naloxone administration.

The sedative effects of
fluanisone are still present.
The animal may be

hypothermic.

Provide supportive care,
including a heat source to
maintain normothermia.[4]
Monitor the animal until it is
fully ambulatory. Ensure easy
access to food and water.

Mouse is not breathing or has
very shallow breaths after

Hypnorm administration.

Respiratory depression, a

known side effect of fentanyl.

[2]

Administer an opioid reversal
agent like naloxone
immediately.[5] Provide
supplemental oxygen if

available.

Mouse is awake but ataxic and

uncoordinated after reversal.

Residual effects of fluanisone

and/or other anesthetic agents.

Confine the mouse to a safe,
comfortable cage to prevent
injury. Monitor its behavior and
ensure it has regained normal
motor function before returning
it to its home cage with other

animals.

Mouse shows signs of pain

after naloxone reversal.

Naloxone reverses the

analgesic effects of fentanyl.[5]

If the procedure was painful,
consider administering a non-
opioid analgesic or a mixed
agonist/antagonist opioid like
buprenorphine for
postoperative pain
management, as directed by
your institution's veterinary
staff.[5]
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This is less common with the

] short-acting fentanyl in
The half-life of the reversal
Hypnorm but can occur.

Re-sedation occurs after initial agent (e.g., naloxone) may be

recovery.

Monitor the animal closely and

shorter than that of the opioid

(fentanyl).

be prepared to administer a

second, lower dose of the

reversal agent if necessary.

Data Presentation

Table 1: Recommended Dosages for Hypnorm Anesthesia and Reversal in Mice

Route of
Drug Dosage . _ Purpose Reference(s)
Administration
0.01 mL/30g
body weight
(equivalent to )
Intraperitoneal )
Hypnorm 0.105 mg/kg (IP) Anesthesia [8]
fentanyl citrate
and 3.333 mg/kg
fluanisone)
0.01 mL/30g
Hypnorm + Hypnorm (IP) +5  Intraperitoneal Surgical e
Diazepam mg/kg Diazepam  (IP) Anesthesia
(IP)
Hypnorm + See Protocol 2 Intraperitoneal Surgical )
Midazolam for preparation (1P) Anesthesia
Intravenous (1V),
Fentanyl
Naloxone 0.01-0.05 mg/kg Intramuscular
Reversal
(IM)
_ Intraperitoneal Midazolam
Flumazenil 0.05 mg/kg
(IP) Reversal
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Table 2: Expected Timelines for Anesthesia and Recovery in Mice

Recovery
Onset of _
) ] Duration of (Return of
Anesthetic Anesthesia ) o
o Surgical Righting Reflex ~ Reference(s)
Combination (Loss of _ _
o Anesthesia without
Righting Reflex)
reversal)
Hypnorm + : . .
i ~3-4 min ~20-40 min ~70-110 min
Midazolam
Hypnorm + . . .
] ~5-10 min ~20-40 min ~60-90 min [4]
Diazepam

Experimental Protocols

Protocol 1: Reversal of Hypnorm Anesthesia

Induce Anesthesia: Administer Hypnorm (with or without a benzodiazepine) via
intraperitoneal injection according to the dosages in Table 1.

Monitor Anesthetic Depth: Confirm a surgical plane of anesthesia by checking for the
absence of a pedal withdrawal reflex (toe pinch).[4]

Perform Procedure: Carry out the experimental procedure while continuously monitoring the
mouse's respiratory rate and body temperature. Maintain normothermia with a heating pad.

[4]
Administer Reversal Agent(s):

o To reverse the effects of fentanyl, administer naloxone (0.01-0.05 mg/kg) via
intraperitoneal or subcutaneous injection.

o If a benzodiazepine was used, flumazenil (0.05 mg/kg) can be administered via
intraperitoneal injection to reverse its effects.

Post-Reversal Monitoring:
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o Place the mouse in a clean, warm cage for recovery.
o Monitor the animal every 15 minutes until it is fully ambulatory.[7]

o Provide supportive care, such as subcutaneous fluids, to aid hydration and drug
metabolism.[7]

o Ensure easy access to food and water on the cage floor.
Protocol 2: Preparation of Fentanyl-Fluanisone-Midazolam (FFM) Mixture
This protocol is for preparing a stable mixture for surgical anesthesia.

 Dilution: To prevent precipitation, dilute the commercial preparations of Hypnorm and
midazolam separately before mixing.[7]

o Dilute the Hypnorm solution with an equal volume of sterile water for injection (1:1
dilution).

o Dilute the midazolam (5 mg/mL) solution with an equal volume of sterile water for injection
(1:1 dilution).

e Mixing: Mix one part of the diluted Hypnorm solution with one part of the diluted midazolam
solution.

» Final Concentration: The final mixture will contain approximately 0.079 mg/mL fentanyl
citrate, 2.5 mg/mL fluanisone, and 1.25 mg/mL midazolam.[7]

o Storage: Store the final mixture in a sterile, sealed vial.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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